Cas no 2171189-91-4 (2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid
• CAS No: 2171189-91-4
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6406065
• PubChem ID: 165812393
• Update Time: 2025-06-12

2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid
• 2171189-91-4
• EN300-1480720
• 2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid

• Inchi： 1S/C27H33N3O5/c1-27(2,3)24(25(33)30-14-12-29(13-15-30)16-23(31)32)28-26(34)35-17-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,22,24H,12-17H2,1-3H3,(H,28,34)(H,31,32)/t24-/m1/s1
• InChI Key： APMVFVRPNSGVIJ-XMMPIXPASA-N
• SMILES： O(C(N[C@H](C(N1CCN(CC(=O)O)CC1)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid

Comprehensive Overview of 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid (CAS No. 2171189-91-4)

The compound 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid (CAS No. 2171189-91-4) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. Its unique structure, featuring a piperazine core and an Fmoc-protected amine, makes it invaluable for constructing complex peptide-based therapeutics. Researchers and pharmaceutical developers frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation and biopharmaceutical research.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in cancer immunotherapy, antiviral drug development, and precision medicine. The CAS No. 2171189-91-4 compound is often associated with these cutting-edge applications, as its Fmoc group ensures selective deprotection during synthesis. This aligns with the growing interest in green chemistry and sustainable synthesis methods, where minimizing side reactions is critical. Users searching for "Fmoc-piperazine derivatives" or "peptide coupling reagents" will find this compound highly relevant to their work.

The structural versatility of 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid enables its use in linker chemistry for antibody-drug conjugates (ADCs), a hot topic in oncology research. Its carboxylic acid moiety allows for efficient conjugation with biomolecules, addressing frequent search queries like "how to modify peptides for drug delivery". Additionally, its chiral center (2S configuration) ensures compatibility with stereoselective synthesis, a priority for FDA-approved peptide drugs.

From a technical perspective, the compound’s CAS No. 2171189-91-4 is often cross-referenced with protecting group strategies and piperazine-based scaffolds in scientific literature. Its stability under SPPS conditions and compatibility with HATU/DIC activation make it a staple in labs focusing on high-throughput screening. For those investigating "peptide modifications for enhanced bioavailability", this derivative offers a proven solution due to its balanced hydrophilicity and steric protection.

In summary, 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid represents a critical tool in modern medicinal chemistry, bridging gaps between synthetic efficiency and therapeutic innovation. Its applications in targeted drug delivery and peptide engineering continue to inspire research, making it a focal point for both academic and industrial scientists.